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Introduction
Phoenixin-14 (PNX-14) is a recently identified peptide hormone with pleiotropic effects on

reproduction, metabolism, and behavior. Its high degree of evolutionary conservation across a

wide range of vertebrate species suggests a fundamental and conserved physiological role,

making it a compelling target for therapeutic development. This technical guide provides an in-

depth analysis of the evolutionary conservation of the PNX-14 amino acid sequence, detailed

experimental protocols for its study, and a review of its primary signaling pathways.

Data Presentation: Evolutionary Conservation of
Phoenixin-14
The amino acid sequence of Phoenixin-14 is remarkably conserved across vertebrate species.

The 14-amino acid peptide, with a C-terminal amidation essential for its biological activity, is

identical in numerous mammals and shows high similarity in other vertebrates.
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Species Common Name
Phoenixin-14 Amino Acid
Sequence

Homo sapiens Human DVQPPGLKVWSDPF-NH₂

Mus musculus Mouse DVQPPGLKVWSDPF-NH₂

Rattus norvegicus Rat DVQPPGLKVWSDPF-NH₂

Bos taurus Bovine (Cow) DVQPPGLKVWSDPF-NH₂

Sus scrofa Pig DVQPPGLKVWSDPF-NH₂

Canis lupus familiaris Dog DVQPPGLKVWSDPF-NH₂

Gallus gallus Chicken Highly Conserved

Danio rerio Zebrafish Highly Conserved

Table 1: Amino Acid Sequence of Phoenixin-14 Across Various Vertebrate Species. The

sequence is identical in all listed mammals[1][2][3][4]. High conservation is also reported in

chicken and fish. The C-terminal "NH₂" indicates amidation.

Experimental Protocols
Analysis of Evolutionary Conservation
Objective: To compare the amino acid sequence of PNX-14 from different species to identify

conserved regions.

Protocol using Clustal Omega:

Sequence Retrieval: Obtain the PNX-14 amino acid sequences from various species of

interest from protein sequence databases such as NCBI GenPept or UniProt.

Input Sequences: Open the Clustal Omega web server or use a local installation. Paste the

retrieved FASTA formatted sequences into the input window.

Set Parameters: Select "Protein" as the sequence type. The default alignment parameters

are generally suitable for closely related sequences like PNX-14.
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Run Alignment: Submit the job.

Analyze Results: The output will display the aligned sequences, with conserved residues

highlighted. An asterisk (*) indicates identical residues, a colon (:) indicates strongly similar

residues, and a period (.) indicates weakly similar residues.

Objective: To visualize the evolutionary relationships between the PNX-14 sequences from

different species.

Protocol using MEGA (Molecular Evolutionary Genetics Analysis) Software:

Data Input: Open the MEGA software and import the aligned PNX-14 sequences in FASTA or

MEGA format.

Select Phylogenetic Analysis: From the "Phylogeny" menu, choose the desired method for

tree construction (e.g., Neighbor-Joining, Maximum Likelihood).

Set Parameters:

Substitution Model: Select an appropriate amino acid substitution model (e.g., Jones-

Taylor-Thornton (JTT) model).

Test of Phylogeny: Choose the "Bootstrap method" and set the number of bootstrap

replications (e.g., 1000) to assess the statistical support for the tree topology.

Compute: Run the analysis.

Visualize and Interpret Tree: The resulting phylogenetic tree will be displayed. The branch

lengths represent the evolutionary distance, and the bootstrap values at the nodes indicate

the confidence in the branching pattern.

Investigation of Phoenixin-14 Signaling Pathways
Objective: To determine if PNX-14 binding to its receptor, GPR173, leads to changes in

intracellular cyclic adenosine monophosphate (cAMP) levels.

Protocol using cAMP-Glo™ Assay:
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Cell Culture and Treatment:

Plate cells expressing GPR173 in a 96-well plate and culture overnight.

Induce the cells by treating with different concentrations of PNX-14 for a specified time.

Include appropriate controls (e.g., vehicle, forskolin as a positive control).

Cell Lysis: Add cAMP-Glo™ Lysis Buffer to each well and incubate at room temperature to

lyse the cells and release cAMP.

cAMP Detection:

Add the cAMP Detection Solution, which contains Protein Kinase A (PKA), to each well.

Incubate at room temperature. During this step, cAMP binds to the regulatory subunit of

PKA, activating the catalytic subunit.

ATP Depletion: The activated PKA will hydrolyze ATP present in the detection solution.

Luminescence Measurement:

Add Kinase-Glo® Reagent to the wells. This reagent measures the amount of remaining

ATP.

Measure the luminescence using a luminometer. The light signal is inversely proportional

to the cAMP concentration.

Objective: To assess the phosphorylation of cAMP response element-binding protein (CREB) at

Serine 133, a downstream event of the cAMP/PKA pathway.

Protocol using Western Blotting:

Cell Culture and Treatment:

Culture GPR173-expressing cells to near confluence.

Treat the cells with PNX-14 for various time points. Include a non-treated control.
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Protein Extraction:

Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the

phosphorylation state of proteins.

Determine the protein concentration of the lysates using a protein assay (e.g., BCA

assay).

SDS-PAGE and Protein Transfer:

Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis

(SDS-PAGE).

Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting:

Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) to prevent

non-specific antibody binding.

Incubate the membrane with a primary antibody specific for phosphorylated CREB (p-

CREB, Ser133).

Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody.

Detection:

Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands

using an imaging system.

To normalize the results, strip the membrane and re-probe with an antibody against total

CREB.

Objective: To confirm that the observed signaling events are mediated by the GPR173 receptor.

Protocol:
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siRNA Transfection:

Culture cells to an appropriate confluency for transfection.

Transfect the cells with siRNA specifically targeting GPR173 using a suitable transfection

reagent. Include a non-targeting (scrambled) siRNA as a negative control.

Incubation: Incubate the cells for 48-72 hours to allow for the knockdown of GPR173

expression.

Verification of Knockdown:

Assess the efficiency of GPR173 knockdown at the mRNA level using quantitative real-

time PCR (qRT-PCR) or at the protein level using Western blotting.

Functional Assay:

Perform the desired functional assay (e.g., cAMP measurement, CREB phosphorylation)

on the GPR173-knockdown cells and control cells following PNX-14 stimulation. A

diminished or absent response in the knockdown cells would confirm the involvement of

GPR173.

Mandatory Visualization
Signaling Pathways
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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